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molecular formula C8H8O2S B147335 4-(Methylthio)benzoic acid CAS No. 13205-48-6

4-(Methylthio)benzoic acid

Cat. No. B147335
CAS RN: 13205-48-6
M. Wt: 168.21 g/mol
InChI Key: KWHCPERWLHBLOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07446117B2

Procedure details

To a stirred solution of 4-(methylthio)benzoic acid (6.76 g, 40.2 mmol) and N-[2-(dimethylamino)ethyl]-N′-ethylcarbodiimide hydrochloride (9.24 g, 48.2 mmol) in THF (100 mL) was added morpholine (4.2 mL, 48.2 mmol). After stirring for 2 hours, the reaction was concentrated in vacuo and the residue partitioned between ethyl acetate (100 mL) and 2M hydrochloric acid (150 mL). The organic phase was separated, washed with 1M aqueous sodium carbonate solution, dried over sodium sulfate, filtered and concentrated in vacuo to give the title compound LC retention time 3.52 mins MS m/z 238 (MH+).
Name
4-(methylthio)benzoic acid
Quantity
6.76 g
Type
reactant
Reaction Step One
Name
N-[2-(dimethylamino)ethyl]-N′-ethylcarbodiimide hydrochloride
Quantity
9.24 g
Type
reactant
Reaction Step One
Name
morpholine
Quantity
4.2 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][S:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=O)=[CH:5][CH:4]=1.Cl.CN(C)CCN=C=NCC.[NH:23]1[CH2:28][CH2:27][O:26][CH2:25][CH2:24]1>C1COCC1>[CH3:1][S:2][C:3]1[CH:4]=[CH:5][C:6]([C:7]([N:23]2[CH2:28][CH2:27][O:26][CH2:25][CH2:24]2)=[O:9])=[CH:10][CH:11]=1 |f:1.2|

Inputs

Step One
Name
4-(methylthio)benzoic acid
Quantity
6.76 g
Type
reactant
Smiles
CSC1=CC=C(C(=O)O)C=C1
Name
N-[2-(dimethylamino)ethyl]-N′-ethylcarbodiimide hydrochloride
Quantity
9.24 g
Type
reactant
Smiles
Cl.CN(CCN=C=NCC)C
Name
morpholine
Quantity
4.2 mL
Type
reactant
Smiles
N1CCOCC1
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
the reaction was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue partitioned between ethyl acetate (100 mL) and 2M hydrochloric acid (150 mL)
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
washed with 1M aqueous sodium carbonate solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
CSC1=CC=C(C=C1)C(=O)N1CCOCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.